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Introduction

GSK-1070916 is a potent and selective, ATP-competitive inhibitor of Aurora B and Aurora C
kinases.[1][2][3] These kinases play crucial roles in the regulation of mitosis, and their
overexpression is frequently observed in various human cancers.[1][4] Accurate determination
of the half-maximal inhibitory concentration (IC50) of GSK-1070916 is essential for its
characterization and preclinical development. This document provides a detailed protocol for
measuring the 1C50 of GSK-1070916 against Aurora B and Aurora C kinases using a
luminescence-based kinase assay.

Signaling Pathway

The Aurora kinase family, particularly Aurora B, is a key component of the chromosomal
passenger complex (CPC), which is essential for proper chromosome segregation and
cytokinesis. Aurora B phosphorylates various substrates, including histone H3 at serine 10
(H3S10ph), a hallmark of its activity.[1] GSK-1070916 inhibits this process by competing with
ATP for the kinase's active site.[3]
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Figure 1: Simplified signaling pathway of Aurora B kinase and its inhibition by GSK-1070916.

Experimental Protocol: ADP-Glo™ Kinase Assay

This protocol is adapted from commercially available luminescence-based kinase assays, such
as the ADP-Glo™ Kinase Assay, which measures kinase activity by quantifying the amount of
ADP produced during the enzymatic reaction.[5]

Materials and Reagents
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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